Cas no 863001-68-7 (5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene)

5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene structure
863001-68-7 structure
Product Name:5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene
CAS No:863001-68-7
MF:C14H16N2O2S
MW:276.354042053223
CID:6434570
PubChem ID:3240968
Update Time:2025-10-29

5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene Chemical and Physical Properties

Names and Identifiers

    • 5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene
    • HMS2544F05
    • MLS000045510
    • cid_3240968
    • 863001-68-7
    • HMS1650N08
    • 2-piperidino-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazole
    • SMR000027267
    • CHEMBL1468355
    • BDBM38970
    • 2-(piperidin-1-yl)-6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazole
    • 5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene
    • SR-01000105509-1
    • 2-piperidin-1-yl-6,7-dihydro[1,4]dioxino[2,3-f][1,3]benzothiazole
    • CCG-347054
    • 2-piperidin-1-yl-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazole
    • F0647-0345
    • AKOS024591289
    • SR-01000105509
    • 2-(1-piperidinyl)-6,7-dihydro-[1,4]dioxino[2,3-f][1,3]benzothiazole
    • Inchi: 1S/C14H16N2O2S/c1-2-4-16(5-3-1)14-15-10-8-11-12(9-13(10)19-14)18-7-6-17-11/h8-9H,1-7H2
    • InChI Key: WKJKDHHHALERFT-UHFFFAOYSA-N
    • SMILES: S1C2C=C3C(=CC=2N=C1N1CCCCC1)OCCO3

Computed Properties

  • Exact Mass: 276.09324893g/mol
  • Monoisotopic Mass: 276.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 62.8Ų

5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene Pricemore >>

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Additional information on 5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo7.4.0.0^{3,7}trideca-1,3(7),5,8-tetraene

5-(Piperidin-1-yl)-10,13-Dioxa-4-Thia-6-Azatricyclo[7.4.0.0^{3,7}]Trideca-1,3(7),5,8-Tetraene: A Comprehensive Overview

The compound with CAS No. 863001-68-7, commonly referred to as 5-(piperidin-1-yl)-10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^{3,7}]trideca-1,3(7),5,8-tetraene, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex bicyclic structure, which includes a piperidine ring fused with a tricyclic system containing oxygen and sulfur atoms.

Recent studies have highlighted the potential of this compound in drug discovery efforts targeting various therapeutic areas such as cancer treatment and neurodegenerative diseases. The unique structural features of 5-(piperidin-1-yl)-10,13-dioxa-4-thia have been shown to enhance its bioavailability and pharmacokinetic properties, making it a promising candidate for further preclinical testing.

One of the most notable advancements in the synthesis of this compound involves the use of microwave-assisted reactions and continuous flow chemistry techniques. These methods have significantly improved the yield and purity of the compound compared to traditional batch synthesis approaches.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the binding interactions of this compound with various biological targets such as protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug development pipelines.

In terms of applications beyond pharmaceuticals, CAS No. 863001-68 has also been explored for its role in advanced materials science applications such as polymerization catalysts and electronic materials due to its unique electronic properties.

As research continues to unfold on this intriguing molecule, it is evident that 5-(piperidinyl)-tricyclo derivatives will play a pivotal role in driving innovation across multiple scientific disciplines.

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